Cas no 1261942-48-6 (4-(2,5-Difluorophenyl)-2-nitrobenzoic acid)

• Product Name: 4-(2,5-Difluorophenyl)-2-nitrobenzoic acid
• CAS No: 1261942-48-6
• MF: C₁₃H₇F₂NO₄
• MW: 279.195790529251
• MDL: MFCD18320083
• CID: 2764990
• PubChem ID: 53225997
• Update Time: 2025-11-02

4-(2,5-Difluorophenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-DIFLUOROPHENYL)-2-NITROBENZOIC ACID
• 2',5'-Difluoro-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• MFCD18320083
• DTXSID10689729
• 1261942-48-6
• 4-(2,5-Difluorophenyl)-2-nitrobenzoic acid, 95%
• 4-(2,5-Difluorophenyl)-2-nitrobenzoic acid

• MDL： MFCD18320083
• Inchi： 1S/C13H7F2NO4/c14-8-2-4-11(15)10(6-8)7-1-3-9(13(17)18)12(5-7)16(19)20/h1-6H,(H,17,18)
• InChI Key： OBRDCNIPUFPNHP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 279.03431403Da
• Monoisotopic Mass: 279.03431403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(2,5-Difluorophenyl)-2-nitrobenzoic acid

Research Briefing on 4-(2,5-Difluorophenyl)-2-nitrobenzoic Acid (CAS: 1261942-48-6): Recent Advances and Applications

4-(2,5-Difluorophenyl)-2-nitrobenzoic acid (CAS: 1261942-48-6) is a fluorinated nitrobenzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in the design of novel therapeutic agents. Recent studies have shed light on its synthetic utility, physicochemical properties, and biological activities, making it a subject of growing interest among researchers.

In the context of drug discovery, 4-(2,5-Difluorophenyl)-2-nitrobenzoic acid has been investigated for its role in the development of small-molecule inhibitors targeting various disease pathways. The presence of fluorine atoms and a nitro group in its structure enhances its binding affinity and metabolic stability, which are critical factors in the optimization of drug candidates. Recent publications have highlighted its use in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. For instance, a 2023 study demonstrated its utility as a building block in the preparation of potent EGFR inhibitors, showcasing its versatility in medicinal chemistry.

From a synthetic chemistry perspective, the compound has been employed in multicomponent reactions and palladium-catalyzed cross-coupling reactions, enabling the efficient construction of complex molecular architectures. Researchers have also explored its reactivity under various conditions, providing insights into its potential for further functionalization. A notable advancement in this area is the development of a one-pot synthesis protocol for 4-(2,5-Difluorophenyl)-2-nitrobenzoic acid, which offers improved yield and scalability compared to traditional methods. This progress is particularly relevant for industrial applications where cost-effective and scalable synthetic routes are essential.

The physicochemical properties of 4-(2,5-Difluorophenyl)-2-nitrobenzoic acid have been extensively characterized in recent studies. Its solubility profile, stability under physiological conditions, and partition coefficient (logP) have been determined, providing valuable data for pharmacokinetic modeling. These properties are crucial for its potential use as a drug candidate or intermediate. Additionally, computational studies have been conducted to predict its binding modes with biological targets, further elucidating its mechanism of action and guiding structure-activity relationship (SAR) analyses.

In conclusion, 4-(2,5-Difluorophenyl)-2-nitrobenzoic acid (CAS: 1261942-48-6) represents a promising compound in the realm of chemical biology and medicinal chemistry. Its diverse applications, ranging from drug discovery to synthetic methodology development, underscore its importance in contemporary research. Future studies are expected to explore its potential in new therapeutic areas and further optimize its synthetic accessibility, paving the way for its broader utilization in the pharmaceutical industry.